4-[(4-Chlorophenyl)methoxy]-2-(2,6-difluorophenyl)-5-methyl-1,3-thiazole

• IUPAC Name: 4-[(4-chlorophenyl)methoxy]-2-(2,6-difluorophenyl)-5-methyl-1,3-thiazole
• InChI: InChI=1S/C17H12ClF2NOS/c1-10-16(22-9-11-5-7-12(18)8-6-11)21-17(23-10)15-13(19)3-2-4-14(15)20/h2-8H,9H2,1H3
• InChI Key: BAMCGKOAAQRWPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=C(C=CC=C2F)F)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H12ClF2NOS
• Molecular Weight: 351.8 g/mol

Description

4-[(4-Chlorophenyl)methoxy]-2-(2,6-difluorophenyl)-5-methyl-1,3-thiazole is a chemical compound that has been widely studied due to its potential applications in scientific research. This compound is a member of the thiazole family and is synthesized through a multi-step process which involves the use of various reagents and catalysts. In

Scientific Research Applications

Synthesis and Transformation of Derivatives

• The synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, including thiazoles, are vital in understanding the chemical and biological properties of these compounds. 4-Phosphorylated derivatives are synthesized using various methods and exhibit diverse biological activities, highlighting the importance of 1,3-azoles in synthesizing complex natural molecules and synthetic drugs (Abdurakhmanova et al., 2018).

Potential in Pharmaceutical Impurity Synthesis

• Novel synthesis methods for pharmaceutical impurities, including those of proton pump inhibitors, have been explored. The focus on developing short and simple processes to achieve expected yields of pharmaceutical impurities can be utilized for further studies in various aspects. This insight is particularly relevant for researchers developing proton pump inhibitors (Saini et al., 2019).

Role in Synthesis of Fused Heterocycles

• The synthesis and chemical transformations of 4-(2-R-aryl)-1,2,3-chalcogenadiazoles have shown powerful synthetic potential. These compounds are utilized in synthesizing various heterocyclic compounds, indicating the significance of 4-[(4-Chlorophenyl)methoxy]-2-(2,6-difluorophenyl)-5-methyl-1,3-thiazole in the development of complex derivatives (Petrov & Androsov, 2013).

Importance in Developing PTP 1B Inhibitors

• The 2,4-thiazolidinedione (TZD) scaffold, a synthetic versatile scaffold, is explored for discovering novel molecules for a target-specific approach to treat or manage numerous ailments. Focusing on the structural framework amendments of TZD scaffolds to optimize/design potential PTP 1B inhibitors indicates the scope of 1,3-thiazole derivatives in medicinal chemistry (Verma et al., 2019).

Applications in Green Chemistry and Environmental Awareness

• The synthesis and development of 1,3-thiazolidin-4-ones and their functionalized analogues have been explored extensively, starting from the mid-nineteenth century. These compounds, known for their great biological potential, are found in commercial pharmaceuticals. The focus on green synthesis methodologies and environmental awareness showcases the role of 1,3-thiazole derivatives in contributing to sustainable practices in chemistry and pharmaceuticals (Santos et al., 2018).